Cas no 201216-14-0 (1-Propanol, 3-(phenylthio)-, acetate)

• Product name: 1-Propanol, 3-(phenylthio)-, acetate
• CAS No: 201216-14-0
• MF: C₁₁H₁₄O₂S
• Molecular Weight: 210.292662143707
• CID: 1390413

1-Propanol, 3-(phenylthio)-, acetate Properties

Names and Identifiers

• 1-Propanol, 3-(phenylthio)-, acetate
• 1-Propanol, 3-(phenylthio)-, 1-acetate

• Inchi： 1S/C11H14O2S/c1-10(12)13-8-5-9-14-11-6-3-2-4-7-11/h2-4,6-7H,5,8-9H2,1H3
• InChIKey： LIBUSPCWAYYPHP-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)CCSC1=CC=CC=C1

Computed Properties

• 精确分子量: 228.08208

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 312.3±25.0 °C(Predicted)
• PSA: 57.53